Methyl 3-((3-oxo-4-(thiazol-2-yl)piperazin-1-yl)sulfonyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-yl]sulfonylthiophene-2-carboxylate
• InChI: InChI=1S/C13H13N3O5S3/c1-21-12(18)11-9(2-6-22-11)24(19,20)15-4-5-16(10(17)8-15)13-14-3-7-23-13/h2-3,6-7H,4-5,8H2,1H3
• InChI Key: YDVOLOZHPFRGED-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)N2CCN(C(=O)C2)C3=NC=CS3
• Molecular Formula: C13H13N3O5S3
• Molecular Weight: 387.5 g/mol

Description

The compound is a complex organic molecule that likely contains a thiazole ring and a piperazine moiety. Thiazoles are common structural units in pharmacological drugs and medicinal chemistry. Piperazine derivatives also have a wide range of biological activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds, such as 3-(Piperazin-1-yl)-1,2-benzothiazole derivatives, have been synthesized through a multi-step procedure.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could potentially be an area of application for the compound .

Anti-Inflammatory Activity

. Inflammation is a vital part of the body’s immune response, but sometimes it can become chronic and lead to various health problems.

Antimicrobial Activity

. This suggests that the compound could potentially be used in the development of new antimicrobial drugs.

Antifungal Activity

. Fungal infections are a significant health problem in many parts of the world, and there is a constant need for new and effective antifungal drugs.

Antitumor Activity

. This suggests that the compound could potentially be used in the development of new antitumor drugs.

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to possess a wide range of therapeutic properties . They have been reported to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with various targets in the body, leading to a range of effects . For instance, some thiazole derivatives have been found to bind to the colchicine binding site of tubulin , which could potentially disrupt microtubule dynamics and inhibit cell division.

Biochemical Pathways

Thiazole-containing molecules may activate or stop certain biochemical pathways and enzymes or stimulate or block receptors in biological systems .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties could influence the compound’s bioavailability and distribution within the body.

Result of Action

Thiazole derivatives have been associated with a variety of biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .